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4-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanamide 4-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0998335
InChI: InChI=1S/C17H18ClN5O3S/c1-10-15(18)16(23(25)26)21-22(10)8-4-7-14(24)20-17-12(9-19)11-5-2-3-6-13(11)27-17/h2-8H2,1H3,(H,20,24)
SMILES: CC1=C(C(=NN1CCCC(=O)NC2=C(C3=C(S2)CCCC3)C#N)[N+](=O)[O-])Cl
Molecular Formula: C17H18ClN5O3S
Molecular Weight: 407.9 g/mol

4-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanamide

CAS No.:

Cat. No.: VC0998335

Molecular Formula: C17H18ClN5O3S

Molecular Weight: 407.9 g/mol

* For research use only. Not for human or veterinary use.

4-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanamide -

Specification

Molecular Formula C17H18ClN5O3S
Molecular Weight 407.9 g/mol
IUPAC Name 4-(4-chloro-5-methyl-3-nitropyrazol-1-yl)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanamide
Standard InChI InChI=1S/C17H18ClN5O3S/c1-10-15(18)16(23(25)26)21-22(10)8-4-7-14(24)20-17-12(9-19)11-5-2-3-6-13(11)27-17/h2-8H2,1H3,(H,20,24)
Standard InChI Key PIKUEDFYSZJZFV-UHFFFAOYSA-N
SMILES CC1=C(C(=NN1CCCC(=O)NC2=C(C3=C(S2)CCCC3)C#N)[N+](=O)[O-])Cl
Canonical SMILES CC1=C(C(=NN1CCCC(=O)NC2=C(C3=C(S2)CCCC3)C#N)[N+](=O)[O-])Cl

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